Cas no 158252-09-6 (cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo3,4-bmorpholine)
cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo3,4-bmorpholine Chemical and Physical Properties
Names and Identifiers
-
- rac-(4aR,7aS)-4-benzyl-octahydropyrrolo[3,4-b]morpholine, cis
- rel-(4aR,7aS)-4-benzyl-octahydropyrrolo[3,4-b]morpholine, cis
- Pyrrolo[3,4-b]-1,4-oxazine, octahydro-4-(phenylmethyl)-, (4aR,7aS)-rel-
- cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine
- cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo3,4-bmorpholine
-
- MDL: MFCD28145498
- Inchi: 1S/C13H18N2O/c1-2-4-11(5-3-1)10-15-6-7-16-13-9-14-8-12(13)15/h1-5,12-14H,6-10H2/t12-,13+/m1/s1
- InChI Key: GXVSLYAKJGKRCK-OLZOCXBDSA-N
- SMILES: O1CCN(CC2=CC=CC=C2)[C@]2([H])CNC[C@]12[H]
cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo3,4-bmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D458710-10mg |
cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine |
158252-09-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D458710-50mg |
cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine |
158252-09-6 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D458710-100mg |
cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine |
158252-09-6 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-267800-0.05g |
rac-(4aR,7aS)-4-benzyl-octahydropyrrolo[3,4-b][1,4]oxazine |
158252-09-6 | 95.0% | 0.05g |
$182.0 | 2025-02-20 | |
| Enamine | EN300-267800-0.1g |
rac-(4aR,7aS)-4-benzyl-octahydropyrrolo[3,4-b][1,4]oxazine |
158252-09-6 | 95.0% | 0.1g |
$272.0 | 2025-02-20 | |
| Enamine | EN300-267800-0.25g |
rac-(4aR,7aS)-4-benzyl-octahydropyrrolo[3,4-b][1,4]oxazine |
158252-09-6 | 95.0% | 0.25g |
$389.0 | 2025-02-20 | |
| Enamine | EN300-267800-0.5g |
rac-(4aR,7aS)-4-benzyl-octahydropyrrolo[3,4-b][1,4]oxazine |
158252-09-6 | 95.0% | 0.5g |
$613.0 | 2025-02-20 | |
| Enamine | EN300-267800-1.0g |
rac-(4aR,7aS)-4-benzyl-octahydropyrrolo[3,4-b][1,4]oxazine |
158252-09-6 | 95.0% | 1.0g |
$785.0 | 2025-02-20 | |
| Enamine | EN300-267800-2.5g |
rac-(4aR,7aS)-4-benzyl-octahydropyrrolo[3,4-b][1,4]oxazine |
158252-09-6 | 95.0% | 2.5g |
$1539.0 | 2025-02-20 | |
| Enamine | EN300-267800-5.0g |
rac-(4aR,7aS)-4-benzyl-octahydropyrrolo[3,4-b][1,4]oxazine |
158252-09-6 | 95.0% | 5.0g |
$2277.0 | 2025-02-20 |
cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo3,4-bmorpholine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo3,4-bmorpholine
cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine: A Comprehensive Overview
The compound with CAS No. 158252-09-6, commonly referred to as cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of morpholines, which are six-membered heterocycles containing one oxygen atom and one nitrogen atom. The unique structure of this compound makes it a promising candidate for various applications in drug discovery and development.
The name cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine provides critical information about its stereochemistry and functional groups. The "cis" and "rel" descriptors indicate the relative stereochemistry of the molecule, while the "(4aR,7aS)" notation specifies the absolute configuration at specific stereocenters. The presence of a benzyl group at position 4 adds to the molecule's complexity and potential biological activity. Recent studies have highlighted the importance of such stereochemical features in determining the pharmacokinetic and pharmacodynamic properties of drugs.
One of the most notable aspects of this compound is its structural similarity to naturally occurring alkaloids. Alkaloids are a diverse group of nitrogen-containing organic compounds that are widely found in plants and have been used for centuries in traditional medicine. The morpholine ring system in this compound is reminiscent of certain alkaloid structures, suggesting that it may exhibit similar bioactivity. Researchers have explored the potential of this compound as a lead molecule for developing new therapeutic agents targeting various diseases.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine. One such method involves a multi-step process that includes ring-closing metathesis and stereoselective hydrogenation. These techniques not only ensure high yields but also allow for precise control over the stereochemistry of the final product. The ability to synthesize this compound with high purity and reproducibility has significantly contributed to its study in preclinical models.
In terms of biological activity, this compound has shown promising results in vitro and in vivo studies. It has demonstrated potent inhibitory effects on several key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, preliminary studies suggest that it may also exhibit antioxidant properties, further expanding its therapeutic potential.
The pharmacokinetic profile of cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine has been evaluated in animal models. Results indicate that it exhibits moderate oral bioavailability and favorable distribution characteristics across various tissues. These findings are encouraging for its potential use as an orally administered drug.
Another area of interest is the environmental impact of this compound. As concerns about chemical pollution continue to grow globally, understanding the biodegradability and eco-toxicity of novel compounds is crucial. Initial assessments suggest that this compound has a relatively low environmental footprint compared to other synthetic molecules in its class.
In conclusion,cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo[3,4-b]morpholine represents a significant advancement in organic chemistry with promising applications in drug discovery. Its unique structure, coupled with recent breakthroughs in synthesis and biological evaluation methods, makes it a valuable tool for researchers exploring novel therapeutic strategies.
158252-09-6 (cis,rel-(4aR,7aS)-4-Benzyl-octahydropyrrolo3,4-bmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)